Cas no 898466-10-9 (3-benzenesulfonamido-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-benzenesulfonamido-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 898466-10-9
• MF: C₂₂H₁₆N₄O₅S₂
• MW: 480.516242027283
• CID: 5485142
• Update Time: 2025-06-13

3-benzenesulfonamido-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-(3-nitrophenyl)-2-thiazolyl]-3-[(phenylsulfonyl)amino]-
• 3-benzenesulfonamido-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C22H16N4O5S2/c27-21(24-22-23-20(14-32-22)15-6-5-9-18(13-15)26(28)29)16-7-4-8-17(12-16)25-33(30,31)19-10-2-1-3-11-19/h1-14,25H,(H,23,24,27)
• InChI Key： SSDKMBBMTNZVDR-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC([N+]([O-])=O)=C2)=CS1)(=O)C1=CC=CC(NS(C2=CC=CC=C2)(=O)=O)=C1

Additional information on 3-benzenesulfonamido-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide

Recent Advances in the Study of 3-benzenesulfonamido-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide (CAS: 898466-10-9)

In recent years, the compound 3-benzenesulfonamido-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide (CAS: 898466-10-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and benzenesulfonamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-benzenesulfonamido-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic synthesis routes, starting from readily available precursors such as 3-nitrobenzenethiol and benzenesulfonyl chloride. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the compound. These methodological advancements have facilitated the production of high-quality batches for further biological evaluation.

Biological studies have revealed that 3-benzenesulfonamido-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide exhibits potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. Specifically, the compound has been shown to selectively target cyclooxygenase-2 (COX-2) and focal adhesion kinase (FAK), both of which are critical mediators in cancer progression and metastasis. In vitro assays using human cancer cell lines demonstrated significant reduction in cell proliferation and migration upon treatment with this compound, suggesting its potential as a novel anti-cancer agent.

Further investigations into the mechanism of action have highlighted the compound's ability to disrupt protein-protein interactions within signaling cascades. Molecular docking studies indicate that 3-benzenesulfonamido-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide binds to the allosteric site of FAK, thereby preventing its autophosphorylation and subsequent activation. This unique mode of action differentiates it from conventional FAK inhibitors and may reduce the likelihood of resistance development in cancer cells.

In addition to its anti-cancer properties, preliminary studies have explored the compound's efficacy in treating inflammatory diseases. Animal models of rheumatoid arthritis and colitis have shown marked improvement in symptoms following administration of 3-benzenesulfonamido-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide. These effects are attributed to the compound's dual inhibition of COX-2 and pro-inflammatory cytokines, such as TNF-α and IL-6. The compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, further supports its potential for clinical development.

Despite these promising findings, challenges remain in the development of 3-benzenesulfonamido-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide as a therapeutic agent. Current research is focused on optimizing its selectivity and minimizing off-target effects. Structure-activity relationship (SAR) studies are underway to identify derivatives with enhanced potency and reduced toxicity. Additionally, efforts are being made to develop suitable formulations for targeted delivery, particularly in the context of solid tumors.

In conclusion, 3-benzenesulfonamido-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide represents a promising candidate for the treatment of cancer and inflammatory diseases. Its unique chemical structure and multifaceted biological activity make it a valuable subject for further research. Continued exploration of its mechanism of action and therapeutic potential is expected to yield significant advancements in the field of chemical biology and drug development.